1-[(benzoylamino)methyl]-2-naphthyl 1-naphthoate

• IUPAC Name: [1-(benzamidomethyl)naphthalen-2-yl] naphthalene-1-carboxylate
• InChI: InChI=1S/C29H21NO3/c31-28(22-11-2-1-3-12-22)30-19-26-24-15-7-5-10-21(24)17-18-27(26)33-29(32)25-16-8-13-20-9-4-6-14-23(20)25/h1-18H,19H2,(H,30,31)
• InChI Key: VPJLZUKKJSHPAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=C(C=CC3=CC=CC=C32)OC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C29H21NO3
• Molecular Weight: 431.5 g/mol

Description

1-[(benzoylamino)methyl]-2-naphthyl 1-naphthoate is a useful research compound. Its molecular formula is C29H21NO3 and its molecular weight is 431.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 431.15214353 g/mol and the complexity rating of the compound is 672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques and Catalysis

• Sodium Dodecyl Sulfate-assisted Synthesis : An efficient synthesis of 1-(benzothiazolylamino)methyl-2-naphthols has been developed using sodium dodecyl sulfate in water. This method highlights a one-pot condensation process offering short reaction times, excellent yields, and the catalytic use of sodium dodecyl sulfate, which could be relevant for similar compounds (Kumar, Rao, & Rao, 2010).
• NH3(CH2)5NH3BiCl5 as a Catalyst : Demonstrates a simple, efficient, and green procedure for synthesizing 1-(benzothiazolylamino)methyl-2-naphthol derivatives using a novel hybrid catalyst under solvent-free conditions. This reflects the potential for innovative catalysis in synthetic procedures relevant to complex organic compounds (Benzekri et al., 2020).

Green Chemistry Applications

• Maltose as Green Catalyst : A green procedure using maltose under solvent-free conditions for preparing derivatives involving multi-component, one-pot condensation reaction. It emphasizes environmental sustainability and simple operation, which could be extrapolated to the synthesis of related compounds (Adrom et al., 2015).

Advanced Synthesis Using Catalytic Methods

• Iridium-catalyzed Reactions : The use of iridium catalysts for the efficient reaction of benzoyl chlorides with internal alkynes, producing substituted naphthalenes and anthracenes. This showcases the versatility of catalytic systems in synthesizing complex aromatic compounds, potentially applicable to the compound of interest (Yasukawa, Satoh, Miura, & Nomura, 2002).